molecular formula C18H18N4O3S B2609602 (E)-3-((1-(styrylsulfonyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile CAS No. 2035008-24-1

(E)-3-((1-(styrylsulfonyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile

Cat. No. B2609602
CAS RN: 2035008-24-1
M. Wt: 370.43
InChI Key: HLOHZWSWNHCINE-XYOKQWHBSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(E)-3-((1-(styrylsulfonyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile is a compound that has been extensively studied for its potential applications in scientific research. This compound is also known as SNS-032 and is a small molecule inhibitor of cyclin-dependent kinases (CDKs). In

Scientific Research Applications

Synthesis and Reactivity

  • The compound has been utilized in the synthesis of various heterocyclic compounds. For instance, it plays a role in the formation of novel 5-benzoyl-N-substituted amino- and 5-benzoyl-N-sulfonylamino-4-alkylsulfanyl-2-pyridones, which are characterized by their antibacterial and antifungal activity properties (Elgemeie et al., 2017).

Applications in Heterocyclic Chemistry

  • This compound is instrumental in heterocyclic synthesis, contributing to the development of new pyrazole, pyridine, and pyrimidine derivatives. These derivatives are characterized by their biological activity, including potential antibacterial properties (Ammar et al., 2004).

Role in Antibacterial and Antifungal Agents

  • Research has shown the efficacy of compounds synthesized using this chemical in acting as antibacterial and antifungal agents. This suggests potential applications in developing new antimicrobial treatments (Sil et al., 2004).

Development of Antitumor Agents

  • Some derivatives synthesized from this compound have shown promise in antitumor activities, indicating a potential role in cancer treatment research (Elewa et al., 2021).

properties

IUPAC Name

3-[1-[(E)-2-phenylethenyl]sulfonylpiperidin-3-yl]oxypyrazine-2-carbonitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H18N4O3S/c19-13-17-18(21-10-9-20-17)25-16-7-4-11-22(14-16)26(23,24)12-8-15-5-2-1-3-6-15/h1-3,5-6,8-10,12,16H,4,7,11,14H2/b12-8+
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HLOHZWSWNHCINE-XYOKQWHBSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(CN(C1)S(=O)(=O)C=CC2=CC=CC=C2)OC3=NC=CN=C3C#N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1CC(CN(C1)S(=O)(=O)/C=C/C2=CC=CC=C2)OC3=NC=CN=C3C#N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H18N4O3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

370.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(E)-3-((1-(styrylsulfonyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.